Cas no 1805244-89-6 (3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1805244-89-6
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4861341
• Update Time: 2025-10-23

3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-6-3(8(12,13)14)2-15-5(4(6)9)7(10)11/h2,7H,1H3
• InChI Key： VHQWALPQHPAEKA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C(F)(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine

3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805244-89-6, known as 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative exhibits a unique combination of functional groups, including a bromine atom, a difluoromethyl group, a methoxy group, and a trifluoromethyl group, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of multiple fluorinated groups in 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine suggests that this compound may possess enhanced stability, lipophilicity, and bioavailability compared to its non-fluorinated counterparts. These properties make it a promising candidate for use in the design of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to optimize the production of this compound, ensuring high yield and purity.

In terms of biological activity, 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine has shown potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are critical targets in the treatment of chronic diseases such as diabetes and neurodegenerative disorders.

Moreover, the compound's electronic properties make it an attractive candidate for use in electronic materials and sensors. The presence of electron-withdrawing groups like the trifluoromethyl group enhances the molecule's ability to participate in charge transfer processes, which is essential for applications in organic electronics.

From an environmental perspective, the stability and biodegradation potential of 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine are critical considerations for its safe handling and disposal. Recent research has focused on evaluating its environmental impact under various conditions to ensure compliance with regulatory standards.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for advancing scientific research and technological innovation.